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Compound of Interest

Compound Name: 3-Methylpyrrolidine

Cat. No.: B1584470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 3-
Methylpyrrolidine. Due to a lack of extensive, publicly available safety data for 3-
Methylpyrrolidine specifically, this document leverages information from its parent compound,

Pyrrolidine, to infer potential hazards and handling protocols. Professionals using 3-
Methylpyrrolidine should treat it with, at a minimum, the same level of caution as Pyrrolidine.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 3-Methylpyrrolidine is provided

below. This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Reference

Molecular Formula C₅H₁₁N [1]

Molecular Weight 85.15 g/mol [1]

CAS Number 34375-89-8 [1]

Boiling Point Not available

Melting Point 170.4 K (-102.75 °C) [2]

Density Not available

Vapor Pressure Not available

Flash Point Not available

Water Solubility Not available

logP (Octanol/Water) 0.7 (Predicted) [1]

Hazard Identification and Safety Precautions
While specific toxicity data for 3-Methylpyrrolidine is limited, the hazards associated with the

parent compound, Pyrrolidine, are well-documented. It is prudent to assume 3-
Methylpyrrolidine exhibits similar hazardous properties. Pyrrolidine is classified as a highly

flammable liquid and vapor that causes severe skin burns and eye damage, and is harmful if

swallowed or inhaled.[3][4]

GHS Hazard Classification (Inferred from Pyrrolidine)
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Hazard Class Category GHS Code Signal Word
Hazard
Statement

Flammable

Liquids
2 H225 Danger

Highly flammable

liquid and

vapour.[3]

Acute Toxicity,

Oral
4 H302 Warning

Harmful if

swallowed.[3]

Acute Toxicity,

Inhalation
4 H332 Warning

Harmful if

inhaled.[4]

Skin

Corrosion/Irritatio

n

1A H314 Danger

Causes severe

skin burns and

eye damage.[3]

Personal Protective Equipment (PPE)
A robust PPE protocol is critical when handling 3-Methylpyrrolidine to prevent exposure.
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Body Part Recommended PPE Specifications

Eyes/Face
Chemical splash goggles and

face shield.

Goggles should be worn at all

times. A face shield provides

additional protection against

splashes.[5]

Skin
Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

The selection of suitable

gloves depends on the specific

laboratory conditions and

breakthrough times. Always

inspect gloves for integrity

before use.[3][5]

Body
Flame-retardant, chemical-

resistant lab coat or apron.

Wear appropriate protective

clothing to prevent skin

exposure.[5] Trousers should

be worn outside of boots.

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

To be used when working

outside of a fume hood, if

ventilation is inadequate, or if

aerosol generation is possible.

A self-contained breathing

apparatus is recommended for

emergency situations.[5][6]

Safe Handling and Storage
Proper handling and storage procedures are essential to maintain a safe laboratory

environment.

Handling
Conduct all work in a well-ventilated area, preferably within a certified chemical fume hood.

[5][7]

Keep away from heat, sparks, open flames, and other ignition sources.[5][7]
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Use only non-sparking tools and explosion-proof equipment.[5][7]

Ground and bond all containers and receiving equipment to prevent static discharge.[5][7]

Avoid breathing vapors or mists.[7]

Prevent contact with skin, eyes, and clothing.[7]

Wash hands thoroughly after handling.[3]

Storage
Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents and acids.[8]

Keep containers tightly closed in a designated flammables storage cabinet.[5]

Containers which are opened must be carefully resealed and kept upright to prevent

leakage.[3]

Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of an exposure or spill.
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Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing all

contaminated clothing and shoes. Seek

immediate medical attention.[4]

Inhalation

Move the victim to fresh air immediately. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse mouth and drink 2-4

cupfuls of water. Never give anything by mouth

to an unconscious person. Seek immediate

medical attention.[4]

Spill or Leak

Evacuate personnel from the area. Remove all

ignition sources.[5] Ventilate the area. Wear

appropriate PPE. Absorb the spill with inert

material (e.g., vermiculite, dry sand) and place it

in a suitable, closed container for disposal.[5]

Do not allow the chemical to enter drains or

waterways.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[8]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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Specific Hazards: Highly flammable liquid and vapor. Vapors are heavier than air and may

travel to a source of ignition and flash back. Containers may explode when heated.[8]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Experimental Protocols: Toxicity Assessment
While specific experimental data for 3-Methylpyrrolidine is not readily available, the following

sections describe standardized methodologies for assessing the acute toxicity of a chemical,

based on OECD guidelines. These protocols would be appropriate for characterizing the

toxicological profile of 3-Methylpyrrolidine.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
425)
This method is designed to estimate the LD₅₀ (the dose lethal to 50% of a test population) with

a reduced number of animals.[9]

Principle: A single animal is dosed at a time. If the animal survives, the next animal is given a

higher dose; if it dies, the next animal is given a lower dose.[9]

Test Animals: Healthy, young adult rodents (preferably female rats) are used. Animals are

fasted prior to dosing.[9][10]

Dose Administration: The test substance is administered orally in a single dose via gavage.

The volume should generally not exceed 1 ml/100g of body weight.[10]

Procedure:

Select a starting dose level just below the best preliminary estimate of the LD₅₀.

Dose one animal. Observe for 48 hours.

If the animal survives, the next animal is dosed at a higher level (defined by a dose

progression factor, typically 3.2).

If the animal dies, the next animal is dosed at a lower level.
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Dosing continues sequentially until a stopping criterion is met (e.g., a specific number of

reversals in outcome have occurred).

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[9][11]

Data Analysis: The LD₅₀ is calculated using the maximum likelihood method.[9] A gross

necropsy is performed on all animals at the end of the observation period.[9]

Acute Dermal Toxicity (OECD 402)
This test determines the adverse effects occurring from a single, 24-hour dermal exposure to a

substance.[12]

Principle: The substance is applied to the skin of several groups of experimental animals,

with each group receiving a different dose.[12]

Test Animals: Rodents (e.g., rats, rabbits) with healthy, intact skin are used.[12]

Preparation: The fur is clipped from the dorsal area of the trunk of the test animals 24 hours

before the test.[12]

Dose Administration:

The test substance is applied uniformly over an area that is approximately 10% of the total

body surface area.

For liquid substances, it is applied directly. For solids, it is moistened with a suitable

vehicle (e.g., water or saline) to ensure good contact with the skin.

The treated area is covered with a porous gauze dressing and non-irritating tape to hold it

in place and prevent ingestion of the substance.

Exposure: The exposure duration is 24 hours.[12] After this period, the residual test

substance is removed.

Observation: Animals are observed for mortality and signs of toxicity for 14 days. Body

weights are recorded weekly.[12]
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Data Analysis: A gross necropsy is performed on all animals. The LD₅₀ can be calculated if a

sufficient number of dose groups are used. The study allows for hazard classification based

on the observed toxicity.[12]

Visualizations
Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of hazardous

chemicals like 3-Methylpyrrolidine.

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Engineering Controls
- Fume Hood

- Proper Ventilation

3. Personal Protective Equipment
- Gloves, Goggles, Lab Coat

4. Safe Handling
- Grounding

- Avoid Inhalation/Contact

5. Proper Storage
- Flammables Cabinet

- Tightly Sealed

6. Emergency Preparedness
- Spill Kit
- First Aid

7. Waste Disposal
- Hazardous Waste Stream

- Follow Regulations
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Click to download full resolution via product page

Caption: Logical workflow for handling hazardous chemicals.

General Experimental Workflow for Acute Dermal
Toxicity Assessment
This diagram outlines the key steps in a typical acute dermal toxicity study, following

established guidelines.
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- Hazard Classification
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Caption: Workflow for an acute dermal toxicity experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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